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Compound of Interest

Compound Name: SerSA

Cat. No.: B15573479

Disclaimer: The term "SerSA" is not a standard recognized biological agent. This guide
provides safety protocols for handling Serratia marcescens, an opportunistic, gram-negative
bacterium classified as a Biosafety Level 2 (BSL-2) agent. These protocols are based on
general biosafety principles and should be adapted to your institution's specific policies and a
thorough risk assessment of your planned procedures. Serratia marcescens is known to cause
hospital-acquired infections, including urinary tract infections, respiratory tract infections, and
wound infections.[1][2]

A comprehensive risk assessment is the first step before handling any biological agent. This
involves identifying the hazards associated with the agent and the procedures being performed
to determine the appropriate level of containment and personal protective equipment (PPE).

Personal Protective Equipment (PPE) Based on
Biosafety Level

The assignment of a biosafety level to a project is based on a biological risk assessment that
considers the infectious agent's nature, the severity of potential infection, and the work being
conducted.[3] The following table summarizes the minimum PPE requirements for Biosafety
Levels 1 through 4. Work with Serratia marcescens is typically conducted at BSL-2.
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Biosafety Level

Primary Barriers & PPE

Facility Requirements

Lab coats, gloves, eye

Open benchtop work, sink

BSL-1 ) available for handwashing.[3]
protection as needed.[4]
[4]
BSL-1 requirements plus
Lab coats, gloves, eye limited lab access, biohazard
protection (safety warning signs, and use of a
BSL-2 glasses/goggles), and face Biological Safety Cabinet
shields when there is a splash (BSC) for procedures with
risk.[4] aerosol or splash potential.[3]
[4]
BSL-2 requirements plus
Solid-front protective clothing, controlled access, hands-free
gloves, eye protection, face sink, and exhaust air that is not
BSL3 shields, and possibly recirculated.[4] Work with
respirators. agents must be done in a
BSC.
BSL-3 requirements plus a
separate building or isolated
zone, dedicated supply and
) ] exhaust systems, and
Full-body, air-supplied, o
BSL-4 decontamination procedures

positive-pressure sulits.

upon exit.[4] All work is
performed in a Class 11l BSC or
by personnel in positive-

pressure suits.[4]

Experimental Protocols: PPE and Disposal

Procedures

Strict adherence to procedural protocols is critical to minimize the risk of exposure and

contamination.

Protocol 1: Donning (Putting On) PPE
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This sequence should be followed before entering the laboratory or work area.

Perform Hand Hygiene: Wash hands with soap and water or use an alcohol-based hand rub.

[5]

Put on Gown/Lab Coat: Ensure the gown fully covers the torso and fastens securely in the
back.[5][6]

Put on Mask or Respirator: Secure ties or elastic bands. The mask should fit snugly over the
nose, mouth, and chin.[5][6]

Put on Eye Protection: Place safety glasses, goggles, or a face shield over your face and
eyes.[5]

Put on Gloves: Extend gloves to cover the cuffs of the gown.[5][7]

Protocol 2: Doffing (Taking Off) PPE

The outside of your PPE is considered contaminated. This sequence is designed to prevent

self-contamination during removal.

Remove Gown and Gloves Together: Grasp the gown in the front and pull it away from your
body, breaking the ties. As you roll the gown inside-out, peel off your gloves simultaneously,
touching only the inside of the gown and gloves with your bare hands.[7][8]

Dispose: Place the bundled gown and gloves into a designated biohazard waste container.

[8]

Perform Hand Hygiene: Immediately wash your hands or use an alcohol-based hand
sanitizer.[7]

Remove Eye Protection: Handle by the headband or side arms and place in the designated
container for waste or reprocessing.[5]

Remove Mask/Respirator: Avoid touching the front of the mask. Handle by the ties or ear
loops and discard in a waste container.[5]
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» Perform Final Hand Hygiene: Wash hands thoroughly with soap and water or use an alcohol-
based hand rub.[5]

Protocol 3: Biohazardous Waste Disposal Plan

Proper segregation and disposal of biohazardous waste are crucial to protect personnel and
the environment.

e Collection:

o Solid Waste: Collect waste (e.g., used gloves, gowns, culture plates) in a leak-proof
container lined with an autoclaveable biohazard bag. The container must have a lid and be
clearly marked with the universal biohazard symbol.[9]

o Liquid Waste: Collect in a sturdy, leak-resistant container. Treatment, often by chemical
disinfection (e.g., with bleach) or autoclaving, is required before disposal.

o Sharps: All sharps must be placed immediately into a designated puncture-resistant, leak-
proof sharps container labeled with the biohazard symbol.[10][11] Do not overfill these
containers.[11]

o Storage:
o Keep waste containers closed when not in use.[9]

o Store biohazardous waste in a designated, secure area away from general traffic until it
can be treated and disposed of.[12]

o Treatment and Disposal:

o Biohazardous waste must be treated to render it non-infectious before it can be disposed
of as regular waste.[10]

o The most common treatment method is autoclaving (steam sterilization). Chemical
disinfection is also used.[10]

o Follow all local and federal regulations for the final disposal of treated medical waste.[10]
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Visual Workflow Guides
PPE Donning and Doffing Sequence

This diagram illustrates the logical flow for safely putting on and taking off Personal Protective
Equipment to minimize contamination risk.
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Donning (Putting On) PPE Doffing (Removing) PPE
1. Perform Hand Hygiene 1. Remove Gown & Gloves
; i
2. Put on Gown/Lab Coat 2. Perform Hand Hygiene
; i
3. Put on Mask/Respirator 3. Remove Eye Protection
; i
4. Put on Eye Protection 4. Remove Mask/Respirator
; i
5. Put on Gloves 5. Perform Hand Hygiene

Enter Work Area Exit Work Area
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Storage & Final Disposal

Secure Storage Area

Decontamination
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Final Disposal per
Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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